3'-Fluoro-4-methyl-3,4'-bipyridine-2'-carbonitrile

• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol
• IUPAC Name: 3-fluoro-4-(4-methylpyridin-3-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C12H8FN3/c1-8-2-4-15-7-10(8)9-3-5-16-11(6-14)12(9)13/h2-5,7H,1H3
• InChI Key: HFVUTTVAVDYVHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C2=C(C(=NC=C2)C#N)F

Description

3'-Fluoro-4-methyl-3,4'-bipyridine-2'-carbonitrile is a useful research compound. Its molecular formula is C12H8FN3 and its molecular weight is 213.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vial containing a mixture of 3-fluoro-4-iodopicolinonitrile (0.150 g, 0.605 mmol), 4-methylpyridin-3-ylboronic acid (0.174 g, 1.270 mmol), and cesium carbonate (0.414 g, 1.270 mmol) in dioxane (Ratio: 2.0, Volume: 1.222 ml) and water (Ratio: 1.000, Volume: 0.611 ml) was degassed with N2 for 5 min, then PdCl2(dppf)-CH2Cl2Adduct (0.026 g, 0.032 mmol) was added. The solution was heated at 85° C. for 14 hr, then allowed to cool to room temperature. The crude material was dissolved in a minimal amount of CH2Cl2 to be chromatographed. Purification of the crude material by silica gel chromatography using an ISCO machine (40 g column, 40 mL/min, 70-100% EtOAc in hexanes over 19 min, tr=14 min) gave the title compound (24 mg, 0.111 mmol, 18.42% yield) as a purple residue. ESI MS (M+H)+=214.1.